1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(4-hydroxyphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C12H14N2O3/c1-13-12(17)8-6-11(16)14(7-8)9-2-4-10(15)5-3-9/h2-5,8,15H,6-7H2,1H3,(H,13,17)
• InChI Key: RNMXJVRYFKPRDW-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CC(=O)N(C1)C2=CC=C(C=C2)O
• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol

Description

1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide, also known as HPMC, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. HPMC is a member of the pyrrolidinecarboxamide family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide is not fully understood. However, it has been suggested that 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide may inhibit the activity of certain enzymes involved in cell growth and proliferation. Additionally, 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide may induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide has been shown to have a number of biochemical and physiological effects. In addition to inhibiting the growth of cancer cells, 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide has been shown to have antioxidant and anti-inflammatory properties. Additionally, 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide in lab experiments is its high purity and stability. Additionally, 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide is relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide in lab experiments is its limited solubility in aqueous solutions. This can make it difficult to administer 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide to cells or animals in vivo.

Future Directions

There are many potential future directions for research on 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide. One area of interest is in the development of 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide-based drugs for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide and its effects on various biological systems. Finally, the development of new synthesis methods for 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide may lead to improved yields and purity, making it even more useful for scientific research.

Scientific Research Applications

1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide is in the field of cancer research. 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, 1-(4-hydroxyphenyl)-N-methyl-5-oxo-3-pyrrolidinecarboxamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.